Cas no 2763585-07-3 (rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid)

• Product Name: rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid
• CAS No: 2763585-07-3
• MF: C₁₂H₁₈F₃NO₅
• MW: 313.270234584808
• CID: 5464424
• Update Time: 2025-06-08

rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Z5554769323
• rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid

• Inchi： 1S/C12H18F3NO5/c1-11(2,3)21-10(19)16-5-7(4-9(17)18)20-8(6-16)12(13,14)15/h7-8H,4-6H2,1-3H3,(H,17,18)/t7-,8+/m1/s1
• InChI Key： RJIQKOQBLJSVKI-SFYZADRCSA-N
• SMILES： FC([C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H](CC(=O)O)O1)(F)F

Computed Properties

• Exact Mass: 313.11370716 g/mol
• Monoisotopic Mass: 313.11370716 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1
• Molecular Weight: 313.27

Additional information on rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid

Introduction to rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid (CAS No. 2763585-07-3)

rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid (CAS No. 2763585-07-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholinyl acetates and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis, particularly in the preparation of peptides and other complex molecules. It provides temporary protection for the amine functionality, allowing for selective reactions at other sites of the molecule. In the context of rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid, the Boc group ensures that the morpholine ring remains stable during synthetic manipulations, facilitating the synthesis of more complex derivatives.

The presence of a trifluoromethyl group in the molecule is another key feature that contributes to its unique properties. Trifluoromethyl groups are known for their electron-withdrawing effects and high lipophilicity, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of a compound. In drug discovery, trifluoromethylated compounds are often explored for their potential to improve metabolic stability, enhance binding affinity to target proteins, and reduce off-target effects.

Racemic mixtures, such as rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid, consist of equal amounts of two enantiomers. While racemic mixtures can be useful in certain applications, they often require further separation into individual enantiomers to achieve optimal therapeutic effects. The separation of enantiomers can be achieved through various techniques, including chiral chromatography and resolution using chiral resolving agents.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds with similar structures to rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid. For instance, studies have shown that morpholinyl acetates with trifluoromethyl substituents exhibit potent inhibitory activity against specific enzymes involved in various disease pathways. One notable example is their potential as inhibitors of protein kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry reported that a series of morpholinyl acetates with trifluoromethyl groups demonstrated selective inhibition of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The researchers found that these compounds effectively inhibited CDK activity in vitro and showed promising antiproliferative effects in cancer cell lines. This finding highlights the potential of rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid and related compounds as lead molecules for the development of novel anticancer agents.

Beyond cancer therapy, compounds with similar structural features have also been explored for their potential in treating neurological disorders. For example, a study published in the European Journal of Medicinal Chemistry investigated the neuroprotective effects of morpholinyl acetates with trifluoromethyl substituents in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The results showed that these compounds exhibited significant neuroprotective activity by modulating key signaling pathways involved in neuronal survival and function.

In addition to their therapeutic potential, compounds like rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid are also valuable tools for chemical biology research. They can be used as probes to study protein-protein interactions and enzyme mechanisms, providing insights into the molecular basis of various biological processes. The ability to synthesize and modify these compounds allows researchers to explore their structure-function relationships and optimize their properties for specific applications.

The synthesis of rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-yl]acetic acid involves several well-established synthetic routes. One common approach is to start with a commercially available morpholine derivative and introduce the tert-butoxycarbonyl protecting group through a reaction with di-t-butyl dicarbonate (Boc₂O). Subsequent steps involve the introduction of the trifluoromethyl group via electrophilic fluorination or other suitable methods. The final step typically involves esterification or amidation reactions to form the desired acetic acid derivative.

The purity and quality control of rac-2-[(2R,6S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-2-y l]acetic acid are crucial for its use in research and development applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed analytical techniques to ensure that the compound meets stringent purity standards. These methods allow for precise characterization of the compound's structure and identification of any impurities or by-products that may affect its performance.

In conclusion, rac-(((R, S)-4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin- _{-y---------------y y y y y y y y y y y y y y y y y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 2763585-y l acetic acid (CAS No. 07-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into its biological activities and therapeutic potential across various disease areas.}